Cas no 21957-58-4 (N-Tosyl-L-alanine)

N-Tosyl-L-alanine Properties

Names and Identifiers

• N-Tosyl-L-alanine
• (S)-2-(4-Methylphenylsulfonamido)propanoic acid
• (2S)-2-[(4-methylphenyl)sulfonylamino]propanoic acid
• L-Alanine,N-[(4-methylphenyl)sulfonyl]-
• (S)-2-(toluene-4-sulfonamido)propionic acid
• L-N-tosylalanine
• N-(toluene-4-sulfonyl)-L-alanine
• N-[(4-Methylphenyl)sulfonyl]-L-alanine
• N-p-toluenesulfonyl-(S)-alanine
• p-tosyl-L-alanine
• DS-5782
• LQXKHFZRJYXXFA-QMMMGPOBSA-N
• 21957-58-4
• T-3980
• FD21059
• Tos-Ala-OH, AldrichCPR
• J-506067
• A878851
• N-(p-Toluenesulfonyl)-alanine
• CS-0153040
• AKOS010366093
• (S)-2-(4-Methylphenylsulfonamido)propanoicacid
• AMY361
• N-tosyl l-alanine
• N-tosyl-(S)-alanine
• MFCD02259513
• SCHEMBL698908
• Alanine, N-[(4-methylphenyl)sulfonyl]-
• N-(toluene-4-sulphonyl)-L-alanine
• DTXSID10353271
• Ts-L-Ala
• +Expand

• MDL： MFCD02259513
• InChIKey： LQXKHFZRJYXXFA-QMMMGPOBSA-N
• Inchi： InChI=1S/C10H13NO4S/c1-7-3-5-9(6-4-7)16(14,15)11-8(2)10(12)13/h3-6,8,11H,1-2H3,(H,12,13)/t8-/m0/s1
• SMILES： C[C@H](NS(=O)(C1=CC=C(C)C=C1)=O)C(O)=O

Computed Properties

• Exact Mass: 243.05700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 243.05652907g/mol
• Heavy Atom Count: 16
• Complexity: 338
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• LogP: 2.21810
• PSA: 91.85000
• Melting Point: 138-139 ºC
• Density: 1.319

N-Tosyl-L-alanine Security Information

• Hazard Statement： H302-H315-H319-H335

N-Tosyl-L-alanine Customs Data

• HS CODE：2935009090
• Customs Data：

  China Customs Code:

  2935009090

  Overview:

  2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%